4,4'-Diphenylmethane diisocyanate

Specification

• Description: Diphenylmethane-4,4-diisocyanate is a light yellow colored solid. It is not soluble in water. It may be toxic by ingestion, inhalation, or skin absorption. If in a solution it may or may not burn depending on the nature of the material and/or the solvent. It is used to make plastics.; Diphenylmethane-4,4'-diisocyanate is a diisocyanate consisting of diphenylmethane with two isocyanate groups at the 4- and 4'-positions. It has a role as a hapten and an allergen. It derives from a hydride of a diphenylmethane.
• CAS No.: 26447-40-5
• Molecular Formula: C15H10N2O2; OCNC6H4CH2C6H4NCO; C15H10N2O2
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene
• Standard InChI: InChI=1S/C15H10N2O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h1-8H,9H2
• Standard InChI Key: UPMLOUAZCHDJJD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O
• Boiling Point: 381 to 390 °F at 5 mm Hg (NTP, 1992); at 100kPa: 314 °C; 597°F
• Colorform: Light-yellow, fused solid; Crystals; White to light yellow flakes [Note: A liquid above 99 degrees F]
• Flash Point: 425 °F (NTP, 1992); 396 °F (OPEN CUP); 196 °C c.c.; 390°F
• Melting Point: 99 °F (NTP, 1992); 38.0 °C; 37 °C; 99°F